Cas no 1804519-59-2 (4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine
• CAS No: 1804519-59-2
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931050
• Update Time: 2025-05-20

4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-3-2-14-4(1-12)6(5(3)13)15-7(9,10)11/h2H,1,12H2,(H2,13,14)
• InChI Key： RZJJNLLZUWEASL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine

Introduction to 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1804519-59-2)

4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1804519-59-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of a 4-amino group, an aminomethyl substituent, a bromine atom, and a trifluoromethoxy group endows this molecule with a diverse range of chemical and biological properties.

The structural complexity of 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine makes it an attractive candidate for various medicinal chemistry studies. The presence of the bromine atom and the trifluoromethoxy group introduces significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological targets. These properties are crucial for optimizing the pharmacological profiles of drug candidates, including their potency, selectivity, and metabolic stability.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine has shown promise in this regard, particularly in the context of receptor modulation and enzyme inhibition. Studies have demonstrated that this compound can effectively interact with various protein targets, making it a valuable tool for probing biological systems and identifying potential therapeutic leads.

The aminomethyl group in 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine provides additional functional versatility. This group can participate in hydrogen bonding and other non-covalent interactions, which are essential for achieving high-affinity binding to target proteins. Moreover, the presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications.

The pharmacological potential of 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine has been explored in several preclinical studies. For instance, it has been investigated as a potential inhibitor of specific enzymes involved in disease pathways. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The results suggested that 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine could serve as a lead compound for the development of novel anticancer agents.

Beyond its enzymatic inhibition properties, 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine has also shown promise as a modulator of receptor activity. Research conducted by a team at the University of California demonstrated that this compound could selectively modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The ability to modulate GPCRs with high selectivity is particularly valuable for developing drugs with reduced side effects and improved efficacy.

The synthetic accessibility of 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step reactions that can be optimized to achieve high yields and purity levels. The availability of scalable synthesis protocols ensures that sufficient quantities of the compound can be produced for extensive preclinical and clinical testing.

In addition to its direct therapeutic applications, 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine serves as an important building block for the synthesis of more complex molecules. Its versatile structure allows it to be incorporated into larger molecular frameworks, enabling the creation of compounds with enhanced biological activity or improved pharmacokinetic properties. This makes it a valuable starting material for drug discovery programs focused on developing new therapeutic agents.

The safety profile of 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine is an important consideration in its development as a pharmaceutical candidate. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at relevant concentrations, suggesting that it may be suitable for further evaluation in clinical trials. However, comprehensive safety assessments are ongoing to ensure that any potential risks are fully understood before advancing to human trials.

In conclusion, 4-Amino-2-(aminomethyl)-5-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1804519-59-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, positioning this compound as a valuable tool in the quest for innovative treatments.